Cas no 2228432-98-0 (1-(2-fluoropyridin-3-yl)cyclobutan-1-amine)

• Product Name: 1-(2-fluoropyridin-3-yl)cyclobutan-1-amine
• CAS No: 2228432-98-0
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 5862334
• PubChem ID: 165853860
• Update Time: 2025-05-20

1-(2-fluoropyridin-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-3-yl)cyclobutan-1-amine
• EN300-1821935
• 2228432-98-0

• Inchi： 1S/C9H11FN2/c10-8-7(3-1-6-12-8)9(11)4-2-5-9/h1,3,6H,2,4-5,11H2
• InChI Key： JFELZEQKOQXFQB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1(CCC1)N

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-fluoropyridin-3-yl)cyclobutan-1-amine

Introduction to 1-(2-fluoropyridin-3-yl)cyclobutan-1-amine (CAS No: 2228432-98-0)

1-(2-fluoropyridin-3-yl)cyclobutan-1-amine, identified by the chemical abstracts service number 2228432-98-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane ring conjugated with a fluorinated pyridine moiety, has garnered considerable attention due to its unique structural and electronic properties. The presence of the fluoropyridine segment introduces a high degree of tunability, making it a valuable scaffold for designing novel bioactive molecules. The cyclobutane ring, on the other hand, contributes to rigidity and spatial constraints that can influence binding interactions with biological targets.

The compound's significance is further underscored by its potential applications in drug discovery. The fluoropyridine moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their ability to fine-tune molecular properties. For instance, studies have demonstrated that fluorine substitution can alter electron density distribution, leading to more potent and selective interactions with enzymes and receptors.

1-(2-fluoropyridin-3-yl)cyclobutan-1-amine (CAS No: 2228432-98-0) represents a promising candidate for further exploration in this domain. Its structural motif suggests potential utility in developing small-molecule inhibitors or modulators for various therapeutic targets. The cyclobutane ring can serve as a scaffold to mimic natural product structures or to optimize pharmacokinetic parameters, while the fluoropyridine part provides opportunities for selective functionalization and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. These tools are particularly valuable for designing derivatives of 1-(2-fluoropyridin-3-yl)cyclobutan-1-amine that may exhibit improved pharmacological properties. For example, virtual screening techniques can be employed to identify potential binding sites on target proteins, allowing for the rational design of molecules that interact more effectively with biological systems.

The synthesis of 1-(2-fluoropyridin-3-yl)cyclobutan-1-amine (CAS No: 2228432-98-0) presents both challenges and opportunities. The construction of the cyclobutane ring often requires specialized synthetic methodologies, such as ring-closing metathesis or intramolecular cyclizations. Additionally, the introduction of the fluoropyridine segment necessitates careful consideration of reaction conditions to ensure high yields and purity. Despite these challenges, recent reports highlight innovative synthetic routes that have successfully addressed these issues, paving the way for large-scale production and further investigation.

In the context of drug discovery, the potential applications of 1-(2-fluoropyridin-3-yl)cyclobutan-1-amine are vast. The compound's structural features make it a versatile building block for creating libraries of diverse molecules that can be screened for biological activity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases or other enzymes implicated in diseases such as cancer and inflammation. The ability to modify both the cyclobutane and fluoropyridine moieties allows for extensive structural diversification, enabling researchers to explore multiple therapeutic avenues.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit enhanced pharmacological properties compared to their non-fluorinated counterparts. This is attributed to the unique electronic effects of fluorine, which can influence both physical properties (such as solubility and metabolic stability) and biological activity (such as binding affinity and selectivity). The incorporation of fluorine into heterocyclic systems like fluoropyridine has been particularly successful in developing drugs with improved efficacy and reduced side effects.

As research continues to uncover new applications for 1-(2-fluoropyridin-3-yl)cyclobutan-1-amine (CAS No: 2228432-98-0), its importance in pharmaceutical development is likely to grow. The compound exemplifies how structural innovation can lead to novel therapeutic agents with distinct advantages over existing treatments. By leveraging advanced synthetic techniques and computational methods, scientists are well-positioned to harness the full potential of this molecule and its derivatives.

The future directions for research on 1-(2-fluoropyridin-3-yl)cyclobutan-1-am ine are promising. Efforts are underway to optimize synthetic routes for scalability and cost-effectiveness, ensuring that this compound becomes more accessible for broader applications. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical candidates. As our understanding of biological systems continues to evolve, compounds like 1-(2-fluoropyridin -3 -yl)cyc lobutan -1 -amine will undoubtedly play a crucial role in shaping the next generation of therapeutics.